Cas no 1803834-59-4 (4-(Bromomethyl)benzo[d]oxazole-2-carboxamide)

• Product Name: 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide
• CAS No: 1803834-59-4
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4818081
• Update Time: 2025-11-07

4-(Bromomethyl)benzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H7BrN2O2/c10-4-5-2-1-3-6-7(5)12-9(14-6)8(11)13/h1-3H,4H2,(H2,11,13)
• InChI Key： POXHOCXBITVVKW-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1N=C(C(N)=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.5
• Topological Polar Surface Area: 69.1

Additional information on 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide

Introduction to 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide (CAS No. 1803834-59-4)

4-(Bromomethyl)benzo[d]oxazole-2-carboxamide (CAS No. 1803834-59-4) is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amide features a bromomethyl substituent on the benzo[d]oxazole core, making it a valuable intermediate for the synthesis of biologically active molecules. The presence of both the bromomethyl group and the carboxamide functionality provides multiple handles for further chemical modifications, enabling the development of novel therapeutic agents targeting various diseases.

The benzo[d]oxazole scaffold is a well-documented pharmacophore in drug discovery, renowned for its broad spectrum of biological activities. It is commonly found in natural products and synthetic drugs, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a bromomethyl group at the 4-position of the benzo[d]oxazole ring enhances its reactivity, allowing for facile coupling reactions with nucleophiles such as amines, thiols, and alcohols. This attribute makes 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide an indispensable building block in medicinal chemistry.

Recent advancements in drug design have highlighted the importance of functionalized benzo[d]oxazole derivatives in addressing unmet medical needs. The carboxamide moiety in 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide not only contributes to the compound's solubility and metabolic stability but also serves as a site for further derivatization. This dual functionality has been exploited in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In particular, studies have demonstrated the potential of 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide as a precursor in developing kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By leveraging the reactivity of the bromomethyl group, researchers have successfully incorporated this compound into libraries of kinase inhibitors, leading to the identification of promising candidates with improved selectivity and efficacy.

The carboxamide group also facilitates the formation of amide bonds, which are fundamental in peptide mimetics and protein-protein interaction modulators. This has opened up avenues for designing molecules that can interact with specific protein targets, offering potential therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders. The structural flexibility provided by 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide allows for fine-tuning of molecular properties such as lipophilicity and charge distribution, optimizing drug-like characteristics.

Moreover, the benzo[d]oxazole core has been extensively studied for its role in modulating neurotransmitter receptors. For instance, derivatives of benzo[d]oxazole have shown promise in treating central nervous system (CNS) disorders by interacting with receptors such as serotonin and dopamine receptors. The bromomethyl substitution pattern enhances binding affinity and selectivity, making 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide a valuable scaffold for developing novel CNS-active compounds.

Recent computational studies have further underscored the significance of this compound in drug discovery. Molecular docking simulations have revealed that 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide can effectively bind to active sites of target proteins, suggesting its potential as a lead compound or intermediate in medicinal chemistry campaigns. These studies have been complemented by experimental validations, where analogs derived from this compound have demonstrated inhibitory activity against disease-relevant targets.

The synthesis of 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation at the 4-position followed by carboxylation to introduce the amide functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide (CAS No. 1803834-59-4) represents a cornerstone in modern drug discovery due to its structural versatility and functional reactivity. Its applications span across various therapeutic areas, particularly in oncology and CNS disorders, where it serves as a key intermediate for developing novel bioactive molecules. As research continues to uncover new biological targets and mechanisms, compounds like 4-(Bromomethyl)benzo[d]oxazole-2-carboxamide will remain indispensable tools for medicinal chemists striving to innovate therapeutic solutions.